Cas no 170233-67-7 (Furan,5-heptyl-3-methyl-2-pentyl-)

Furan,5-heptyl-3-methyl-2-pentyl- Properties

Names and Identifiers

• Furan,5-heptyl-3-methyl-2-pentyl-
• 5-heptyl-3-methyl-2-pentylfuran
• 2-Pentyl-3-methyl-5-heptylfuran
• DTXSID10438274
• 170233-67-7

• InChIKey： USLSHTRZCWBJPZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H30O/c1-4-6-8-9-11-12-16-14-15(3)17(18-16)13-10-7-5-2/h14H,4-13H2,1-3H3
• SMILES： C(C1OC(CCCCC)=C(C)C=1)CCCCCC

Computed Properties

• Exact Mass: 250.2298
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 10
• Monoisotopic Mass: 250.229665576g/mol
• Heavy Atom Count: 18
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14